Cas no 1822547-89-6 (2-Amino-2-(4-cyanothiophen-2-yl)acetic acid)

• Product Name: 2-Amino-2-(4-cyanothiophen-2-yl)acetic acid
• CAS No: 1822547-89-6
• MF: C₇H₆N₂O₂S
• MW: 182.199739933014
• CID: 5799698
• PubChem ID: 129971100
• Update Time: 2025-06-08

2-Amino-2-(4-cyanothiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1822547-89-6
• 2-amino-2-(4-cyanothiophen-2-yl)acetic acid
• EN300-1848298
• 2-Amino-2-(4-cyanothiophen-2-yl)acetic acid

• Inchi： 1S/C7H6N2O2S/c8-2-4-1-5(12-3-4)6(9)7(10)11/h1,3,6H,9H2,(H,10,11)
• InChI Key： AKBVBALDYKPQST-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C(C(=O)O)N

Computed Properties

• Exact Mass: 182.01499861g/mol
• Monoisotopic Mass: 182.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 115Ų

Additional information on 2-Amino-2-(4-cyanothiophen-2-yl)acetic acid

Recent Advances in the Study of 2-Amino-2-(4-cyanothiophen-2-yl)acetic acid (CAS: 1822547-89-6)

2-Amino-2-(4-cyanothiophen-2-yl)acetic acid (CAS: 1822547-89-6) is a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiophene and cyanide functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the synthesis and structural modification of 2-Amino-2-(4-cyanothiophen-2-yl)acetic acid to enhance its bioactivity and pharmacokinetic profile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that slight modifications to the thiophene ring could significantly improve the compound's binding affinity to specific molecular targets, such as COX-2 and EGFR kinases. These findings suggest that 2-Amino-2-(4-cyanothiophen-2-yl)acetic acid could serve as a versatile scaffold for the development of new therapeutic agents.

In addition to its synthetic versatility, the compound has also been investigated for its potential in drug delivery systems. Recent preclinical studies have shown that 2-Amino-2-(4-cyanothiophen-2-yl)acetic acid can be conjugated with nanoparticles to enhance targeted delivery to tumor tissues. This approach not only improves the compound's efficacy but also reduces off-target effects, making it a promising candidate for precision medicine applications.

Another significant advancement in the study of 2-Amino-2-(4-cyanothiophen-2-yl)acetic acid is its role in modulating immune responses. Research published in Nature Chemical Biology (2024) revealed that the compound can selectively inhibit pro-inflammatory cytokines, such as TNF-α and IL-6, without suppressing the overall immune function. This selective inhibition makes it a potential therapeutic option for autoimmune diseases and chronic inflammatory conditions.

Despite these promising developments, challenges remain in the clinical translation of 2-Amino-2-(4-cyanothiophen-2-yl)acetic acid. Issues such as solubility, stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on formulation strategies, such as the use of prodrugs and co-crystals, to overcome these limitations.

In conclusion, 2-Amino-2-(4-cyanothiophen-2-yl)acetic acid (CAS: 1822547-89-6) represents a promising avenue for future drug development. Its unique chemical structure and multifaceted pharmacological activities make it a valuable compound for further exploration. Continued research efforts are expected to unlock its full therapeutic potential and pave the way for innovative treatments in the fields of oncology, immunology, and beyond.